Cas no 1160995-41-4 (6-nitro-3H-pyrrolo[2,1-f][1,2,4]triazin-4-one)

• Product Name: 6-nitro-3H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• CAS No: 1160995-41-4
• MF: C₆H₄N₄O₃
• MW: 180.120960235596
• MDL: MFCD12400796
• CID: 2853616
• PubChem ID: 135742080
• Update Time: 2025-04-21

6-nitro-3H-pyrrolo[2,1-f][1,2,4]triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-nitro-3H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• 1160995-41-4
• 6-nitro-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• 6-NITROPYRROLO[2,1-F][1,2,4]TRIAZIN-4(3H)-ONE
• SCHEMBL15905268
• CS-0441602
• 6-Nitropyrrolo[2,1-f][1,2,4]triazin-4(1H)-one
• AKOS006345579

• MDL： MFCD12400796
• Inchi： 1S/C6H4N4O3/c11-6-5-1-4(10(12)13)2-9(5)8-3-7-6/h1-3H,(H,7,8,11)
• InChI Key： WEGQNAREAXFWDD-UHFFFAOYSA-N
• SMILES： O=C1C2=CC(=CN2N=CN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 180.02834000Da
• Monoisotopic Mass: 180.02834000Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 92.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines